(E)-5-(((3,5-dimethylphenyl)amino)methylene)-3-pentyl-2-thioxothiazolidin-4-one

• IUPAC Name: 5-[(3,5-dimethylphenyl)iminomethyl]-4-hydroxy-3-pentyl-1,3-thiazole-2-thione
• InChI: InChI=1S/C17H22N2OS2/c1-4-5-6-7-19-16(20)15(22-17(19)21)11-18-14-9-12(2)8-13(3)10-14/h8-11,20H,4-7H2,1-3H3
• InChI Key: JMAWLXATBBQMLD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=C(SC1=S)C=NC2=CC(=CC(=C2)C)C)O
• Molecular Formula: C17H22N2OS2
• Molecular Weight: 334.5 g/mol

Description

(E)-5-(((3,5-dimethylphenyl)amino)methylene)-3-pentyl-2-thioxothiazolidin-4-one, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Anticancer and Antiangiogenic Effects

Novel thioxothiazolidin-4-one derivatives have demonstrated significant in vivo anticancer and antiangiogenic effects against transplantable mouse tumors. These compounds were shown to inhibit tumor growth, reduce ascites tumor volume, decrease tumor cell number, and increase the lifespan of EAT-bearing mice. They also manifested strong antiangiogenic effects, suppressing tumor-induced endothelial proliferation. Such findings indicate these derivatives' potential as candidates for anticancer therapy, particularly in inhibiting tumor angiogenesis and cell proliferation (Chandrappa et al., 2010).

GSK-3 Inhibition

In another study, bis(2-thioxothiazolidin-4-one) derivatives were synthesized and evaluated for their potential as GSK-3 inhibitors, a key target in various diseases, including type 2 diabetes and Alzheimer's disease. The synthesis utilized microwave-assisted conditions, underscoring the efficiency and innovation in developing novel compounds for therapeutic applications (Kamila & Biehl, 2012).

Antimicrobial Activity

Thioxothiazolidin-4-one derivatives containing a pyrazole nucleus were synthesized and tested for their in vitro antibacterial and antifungal activities. These compounds showed variable and modest activities against several strains of bacteria and fungi, highlighting their potential in developing new antimicrobial agents (B'Bhatt & Sharma, 2017).

Molecular Docking and Anticancer Activity

A novel series of (E)-5-((1-Phenyl-1H-1,2,3-triazol-4-yl)methylene)-2-thioxothiazolidin-4-one analogues were synthesized and evaluated for their in vitro anticancer activity. These compounds were most potent against lung, colon, breast, and melanoma cancer cell lines. Molecular docking studies revealed significant dock scores, suggesting the compounds' potential mechanism of action at the molecular level (Madhusudhanrao & Manikala, 2020).